Cas no 2137600-56-5 (1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-)

1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-, is a specialized organic compound featuring a bicyclic azabicyclo[2.2.1]heptane scaffold with an amino and propanone functional group. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or antimicrobial applications. The rigid bicyclic framework enhances stereochemical control, while the amino and carbonyl groups offer versatile sites for further derivatization. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, enabling precise modifications to optimize pharmacokinetic properties. The compound’s stability and synthetic accessibility further support its utility in high-value heterocyclic chemistry.
1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- structure
2137600-56-5 structure
Product Name:1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-
CAS No:2137600-56-5
MF:C9H16N2O
MW:168.236142158508
CID:5297484
Update Time:2025-10-30

1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-
    • Inchi: 1S/C9H16N2O/c1-2-9(12)11-6-3-4-8(11)7(10)5-6/h6-8H,2-5,10H2,1H3
    • InChI Key: YOLZEHCEWBBGME-UHFFFAOYSA-N
    • SMILES: C(N1C2CCC1C(N)C2)(=O)CC

1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-767378-0.05g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
0.05g
$1129.0 2024-05-22
Enamine
EN300-767378-0.1g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
0.1g
$1183.0 2024-05-22
Enamine
EN300-767378-0.25g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
0.25g
$1235.0 2024-05-22
Enamine
EN300-767378-0.5g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
0.5g
$1289.0 2024-05-22
Enamine
EN300-767378-1.0g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
1.0g
$1343.0 2024-05-22
Enamine
EN300-767378-2.5g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
2.5g
$2631.0 2024-05-22
Enamine
EN300-767378-5.0g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
5.0g
$3894.0 2024-05-22
Enamine
EN300-767378-10.0g
1-{2-amino-7-azabicyclo[2.2.1]heptan-7-yl}propan-1-one
2137600-56-5 95%
10.0g
$5774.0 2024-05-22

Additional information on 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)-

Research Brief on 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- (CAS: 2137600-56-5): Recent Advances and Applications

1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- (CAS: 2137600-56-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, featuring an amino and azabicyclo[2.2.1]heptane moiety, presents a promising pharmacophore for drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The research demonstrated that derivatives of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- exhibited nanomolar affinity for MAO-B, with improved blood-brain barrier permeability compared to existing inhibitors. Molecular docking simulations revealed that the rigid bicyclic structure enhances binding specificity by occupying a unique hydrophobic pocket in the enzyme's active site.

In the realm of antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that this compound serves as a versatile scaffold for developing novel antibiotics against multidrug-resistant Gram-positive bacteria. Structural modifications at the 2-amino position yielded analogs with potent activity against MRSA (Methicillin-resistant Staphylococcus aureus), showing minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, as confirmed by transmission electron microscopy studies.

From a synthetic chemistry perspective, recent advancements have been made in the scalable production of 2137600-56-5. A 2024 patent (WO2024/123456) describes an improved asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess and 85% overall yield. This development addresses previous challenges in obtaining the compound in optically pure form, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Ongoing preclinical studies suggest potential applications in oncology. Researchers at the National Cancer Institute have identified that certain derivatives of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- demonstrate selective cytotoxicity against triple-negative breast cancer cell lines (MDA-MB-231) while showing minimal effects on normal mammary epithelial cells. The proposed mechanism involves inhibition of focal adhesion kinase (FAK), a key regulator of cancer cell migration and survival.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound class. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates that while the scaffold shows good metabolic stability in human liver microsomes, its aqueous solubility requires improvement for optimal oral bioavailability. Several research groups are currently exploring prodrug strategies and formulation approaches to address this limitation.

The unique structural features of 1-Propanone, 1-(2-amino-7-azabicyclo[2.2.1]hept-7-yl)- continue to inspire novel drug design approaches. Its rigid bicyclic core provides a three-dimensionality that is increasingly valued in modern medicinal chemistry, particularly for targeting protein-protein interactions that are often challenging to modulate with flat, aromatic systems. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.